Cas no 951884-89-2 (5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric acid)

• Product Name: 5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric acid
• CAS No: 951884-89-2
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• MDL: MFCD09801875
• CID: 4722000
• Update Time: 2025-10-30

5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-DIMETHOXYPHENYL)-3-METHYL-5-OXOVALERIC ACID
• 5-(2,5-dimethoxyphenyl)-3-methyl-5-oxopentanoic acid
• IMED1041262553
• 5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric acid

• MDL： MFCD09801875
• Inchi： 1S/C14H18O5/c1-9(7-14(16)17)6-12(15)11-8-10(18-2)4-5-13(11)19-3/h4-5,8-9H,6-7H2,1-3H3,(H,16,17)
• InChI Key： CFSLRWYRLAGZJV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1OC)OC)CC(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• XLogP3: 1.9
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric acid

5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric Acid (CAS No. 951884-89-2)

5-(2,5-Dimethoxyphenyl)-3-methyl-5-oxovaleric acid, identified by the CAS registry number 951884-89-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of valeric acids, which are straight-chain carboxylic acids with five carbon atoms. The presence of the 2,5-dimethoxyphenyl group and the methyl substituent at the third position introduces unique structural features that contribute to its chemical properties and biological activity.

The structure of this compound is characterized by a central valeric acid backbone with a ketone group at the fifth position. The substitution pattern on the phenyl ring—specifically, the methoxy groups at positions 2 and 5—plays a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of aromatic rings, which in turn affects their interaction with biological systems.

Research into 5-(2,5-dimethoxyphenyl)-3-methyl-5-oxovaleric acid has focused on its potential as a precursor in organic synthesis. Its ketone functionality makes it amenable to various condensation reactions, such as the aldol reaction, which are widely used in the construction of complex molecules. Additionally, the compound's ability to undergo nucleophilic addition reactions has been explored in recent publications, offering new insights into its utility in synthesizing bioactive compounds.

In terms of biological activity, this compound has shown promise as a lead molecule for drug discovery. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzyme systems, particularly those involved in metabolic pathways. The methyl group at the third position and the electron-donating methoxy groups on the phenyl ring are thought to contribute to its binding affinity and selectivity towards specific targets.

The synthesis of 5-(2,5-dimethoxyphenyl)-3-methyl-5-oxovaleric acid involves a multi-step process that typically begins with the preparation of intermediates such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for further research and development.

From an applications perspective, this compound is being investigated for its potential use in pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in drug design has been particularly notable, with ongoing studies exploring its efficacy against various disease models. The integration of computational chemistry tools with experimental validation has accelerated this research, providing deeper insights into its mechanism of action.

In conclusion, 5-(2,5-dimethoxyphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951884-89-2) represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile building block for organic synthesis and a promising candidate for developing novel bioactive agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.